Cas no 1443759-41-8 (Benzoic acid, 3-(3-fluoro-3-oxetanyl)-)

• Product Name: Benzoic acid, 3-(3-fluoro-3-oxetanyl)-
• CAS No: 1443759-41-8
• Molecular Formula: C₁₀H₉FO₃
• Molecular Weight: 196.175066709518
• CID: 5905124
• PubChem ID: 86688280

Benzoic acid, 3-(3-fluoro-3-oxetanyl)- Properties

Names and Identifiers

• Benzoic acid, 3-(3-fluoro-3-oxetanyl)-
• QXEPGIJNORBJMZ-UHFFFAOYSA-N
• SCHEMBL15020418
• 3-(3-Fluoro-oxetan-3-yl)-benzoic acid
• EN300-6481982
• 1443759-41-8
• 3-(3-fluorooxetan-3-yl)benzoic acid

• InChIKey： QXEPGIJNORBJMZ-UHFFFAOYSA-N
• Inchi： 1S/C10H9FO3/c11-10(5-14-6-10)8-3-1-2-7(4-8)9(12)13/h1-4H,5-6H2,(H,12,13)
• SMILES： C(O)(=O)C1=CC=CC(C2(F)COC2)=C1

Computed Properties

• Exact Mass: 196.05357231g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.05357231g/mol
• Heavy Atom Count: 14
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids